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Compound of Interest

Compound Name: 1-Bromo-2-ethylbenzene

Cat. No.: B162476 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical waste is paramount to ensuring a safe laboratory environment and

maintaining environmental compliance. This guide provides essential, step-by-step procedures

for the safe disposal of 1-Bromo-2-ethylbenzene, a combustible liquid and irritant.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to be aware of the hazards associated

with 1-Bromo-2-ethylbenzene. It is classified as a combustible liquid that can cause skin, eye,

and respiratory irritation[1][2][3][4]. Therefore, always handle this chemical in a well-ventilated

area, preferably within a chemical fume hood[5].

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield[6].

Hand Protection: Use chemical-resistant gloves, such as nitrile rubber[6]. Inspect gloves for

any signs of degradation before use.

Body Protection: A flame-retardant lab coat is recommended[7].

Respiratory Protection: If working outside of a fume hood or if vapors are present, use a

respirator with an appropriate filter (e.g., type ABEK (EN14387)).
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Quantitative Data Summary
The following table summarizes key quantitative data for 1-Bromo-2-ethylbenzene for quick

reference.

Property Value

Molecular Formula C₈H₉Br

Molecular Weight 185.06 g/mol [3]

Appearance Colorless liquid[1][4]

Boiling Point 199 °C

Density 1.338 g/mL at 25 °C

Flash Point 77 °C (170.6 °F) - closed cup

Storage Class 10 - Combustible liquids

Water Hazard Class (WGK) WGK 3 (highly hazardous to water)

Step-by-Step Disposal Protocol
This protocol outlines the procedural steps for the safe disposal of 1-Bromo-2-ethylbenzene
and contaminated materials.

1. Waste Segregation and Collection:

Designated Waste Container: Collect all waste 1-Bromo-2-ethylbenzene in a dedicated

container. This container must be made of a compatible material (e.g., glass or a suitable

plastic) and have a secure, tight-fitting lid to be vapor-tight and spill-proof[8][9].

Halogenated Waste Stream: As a brominated organic compound, 1-Bromo-2-ethylbenzene
must be disposed of in the halogenated organic waste stream[5][8][9][10].

Do Not Mix: Never mix halogenated waste with non-halogenated waste[9][10]. Also, avoid

mixing with other waste streams such as acids, bases, or oxidizers unless explicitly

permitted by your institution's hazardous waste management plan[9].
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Contaminated Materials: Any materials that have come into contact with 1-Bromo-2-
ethylbenzene, such as pipette tips, gloves, and absorbent pads, should be considered

contaminated and disposed of as hazardous waste in a separate, clearly labeled solid waste

container[7].

2. Labeling:

Immediate Labeling: Label the hazardous waste container as soon as the first drop of waste

is added[5][8].

Clear Identification: The label must clearly state "Hazardous Waste" and the full chemical

name: "Waste 1-Bromo-2-ethylbenzene"[8]. Do not use chemical formulas or

abbreviations[9].

Hazard Pictograms: Affix the appropriate GHS hazard pictograms (e.g., flame for

combustible, exclamation mark for irritant).

List of Contents: If mixing with other compatible halogenated solvents, maintain a list of all

chemical constituents and their approximate percentages on or near the container[5][8].

3. Storage:

Secure Location: Store the sealed waste container in a designated, secure hazardous waste

accumulation area[5].

Ventilation and Temperature: Keep the container in a cool, dry, and well-ventilated place,

away from sources of ignition, heat, or direct sunlight[1][5][8].

Secondary Containment: Ensure secondary containment is in place to prevent the spread of

material in case of a leak. The secondary container should be able to hold the entire volume

of the primary container[5][10].

4. Spill Management:

Evacuate: In the event of a spill, evacuate non-essential personnel from the immediate

area[7].
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Ventilate: Ensure the area is well-ventilated, using a chemical fume hood if the spill is

contained within it[8].

Contain and Absorb: Wearing appropriate PPE, contain the spill using an inert absorbent

material such as sand, vermiculite, or commercial sorbent pads[11][12].

Collect and Dispose: Carefully collect the absorbed material and place it into a designated

hazardous waste container for solids[7][8].

Clean Spill Area: Thoroughly clean the spill area.

Report: Report the spill to your institution's Environmental Health and Safety (EHS) office.

For large spills, evacuate the area and contact emergency services[8].

5. Final Disposal:

Licensed Waste Disposal Service: The primary and required method for the disposal of 1-
Bromo-2-ethylbenzene is through a licensed professional waste disposal service[7].

Institutional Procedures: Contact your institution's EHS office to arrange for the pickup and

disposal of the hazardous waste container[6]. Do not pour this chemical down the drain or

dispose of it in regular trash[7][13].

Container Fullness: Request a waste collection when the container is about three-quarters

full to allow for expansion and prevent overfilling[5].

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 1-Bromo-2-
ethylbenzene.
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Caption: Workflow for the safe disposal of 1-Bromo-2-ethylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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